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Compound Name: potassium;octanoate

Cat. No.: B7821990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Potassium octanoate (CAS 764-71-6), the potassium salt of octanoic acid, is a versatile

compound with significant applications across various scientific and industrial domains.[1][2]

This technical guide provides an in-depth overview of its chemical and physical properties,

synthesis, and key applications, with a particular focus on its emerging roles in biomedical

research and drug development. This document details its involvement in critical biological

processes such as ghrelin octanoylation and the modulation of intestinal health through AMP-

activated protein kinase (AMPK) signaling and the mitigation of oxidative stress. Detailed

experimental protocols and visual representations of signaling pathways are provided to

facilitate further research and application development.

Chemical and Physical Properties
Potassium octanoate is a white to off-white, crystalline powder that is soluble in water.[2] It is

also known by several synonyms, including potassium caprylate and potassium n-octanoate.[3]
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Property Value Reference

Chemical Formula C₈H₁₅KO₂ [3]

Molecular Weight 182.30 g/mol [3]

CAS Number 764-71-6 [3]

Appearance
White to off-white powder or

crystalline solid
[2]

Boiling Point 239.3 °C at 760 mmHg [3]

Melting Point 16.5 °C [3]

Solubility in Water

Soluble. One source indicates

0.068 g/100 g at 20°C, while

another suggests it is

essentially miscible.

[4][5]

Solubility in Organic Solvents

Freely soluble in alcohol,

chloroform, ether, carbon

disulfide, petroleum ether, and

glacial acetic acid.

[4]

pKa (of octanoic acid) ~4.89

LogP (octanoic acid) 3.05

Synthesis
Potassium octanoate is typically synthesized through the neutralization of octanoic acid with a

potassium base, such as potassium hydroxide.

General Laboratory Synthesis Protocol
Dissolution: Dissolve octanoic acid in a suitable solvent, such as ethanol.

Neutralization: Slowly add a stoichiometric amount of potassium hydroxide solution in the

same solvent to the octanoic acid solution while stirring. The reaction is exothermic.
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Precipitation/Crystallization: The potassium octanoate salt will precipitate out of the solution.

The process can be aided by cooling the reaction mixture.

Isolation: The precipitate is collected by filtration.

Purification: The collected solid is washed with a cold solvent to remove any unreacted

starting materials and then dried under vacuum to yield pure potassium octanoate.

Applications in Research and Drug Development
Potassium octanoate has garnered significant interest in the scientific community for its diverse

biological activities and potential therapeutic applications.

Role in Ghrelin Octanoylation
Ghrelin, an orexigenic peptide hormone, requires octanoylation at its third serine residue for its

biological activity. This post-translational modification is catalyzed by the enzyme ghrelin O-

acyltransferase (GOAT). Potassium octanoate serves as a source of the octanoyl group in this

crucial reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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